(4-((4-Ethylphenyl)sulfonyl)quinolin-3-yl)(p-tolyl)methanone

• IUPAC Name: [4-(4-ethylphenyl)sulfonylquinolin-3-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C25H21NO3S/c1-3-18-10-14-20(15-11-18)30(28,29)25-21-6-4-5-7-23(21)26-16-22(25)24(27)19-12-8-17(2)9-13-19/h4-16H,3H2,1-2H3
• InChI Key: UVDSOSADGSRBDS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C(C=NC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C25H21NO3S
• Molecular Weight: 415.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a sulfonyl group, and a methanone group. The exact structure would need to be determined through techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present. Quinoline derivatives are known to undergo a variety of reactions, including aza-Michael addition and intramolecular annulation.

Safety and Hazards

As this compound is intended for research use only, it should be handled with appropriate safety precautions. It’s important to use personal protective equipment and follow standard laboratory safety procedures when handling this compound.

Future Directions

The future research on this compound could involve further exploration of its synthesis, characterization, and potential applications. Given the wide range of biological activities exhibited by quinoline derivatives, this compound could be of interest in the fields of medicinal chemistry and drug discovery.